(4',7'-dichloro-2'-oxospiro[1,3-dioxolane-2,3'-indol]-1'(2'H)-yl)acetonitrile

• IUPAC Name: 2-(4',7'-dichloro-2'-oxospiro[1,3-dioxolane-2,3'-indole]-1'-yl)acetonitrile
• InChI: InChI=1S/C12H8Cl2N2O3/c13-7-1-2-8(14)10-9(7)12(18-5-6-19-12)11(17)16(10)4-3-15/h1-2H,4-6H2
• InChI Key: XDWKHOCZFBDDJX-UHFFFAOYSA-N
• Canonical SMILES: C1COC2(O1)C3=C(C=CC(=C3N(C2=O)CC#N)Cl)Cl
• Molecular Formula: C12H8Cl2N2O3
• Molecular Weight: 299.11 g/mol

Description

(4',7'-dichloro-2'-oxospiro[1,3-dioxolane-2,3'-indol]-1'(2'H)-yl)acetonitrile is a chemical compound used in scientific research for its potential applications in the field of medicine. This compound has been synthesized using various methods and has shown promising results in studies related to its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

The mechanism of action of (4',7'-dichloro-2'-oxospiro[1,3-dioxolane-2,3'-indol]-1'(2'H)-yl)acetonitrile is not fully understood. However, it has been suggested that the compound may work by inhibiting certain enzymes and proteins involved in cellular processes such as DNA replication and protein synthesis.
Biochemical and Physiological Effects:
Studies have shown that (4',7'-dichloro-2'-oxospiro[1,3-dioxolane-2,3'-indol]-1'(2'H)-yl)acetonitrile has several biochemical and physiological effects. It has been shown to induce apoptosis (cell death) in cancer cells, reduce inflammation in animal models, and inhibit the growth of certain bacteria and viruses.

Advantages and Limitations for Lab Experiments

One advantage of using (4',7'-dichloro-2'-oxospiro[1,3-dioxolane-2,3'-indol]-1'(2'H)-yl)acetonitrile in lab experiments is its potential applications in the field of medicine. However, there are also limitations to using this compound. It may be difficult to obtain in large quantities, and its mechanism of action is not fully understood.

Future Directions

There are several future directions for research involving (4',7'-dichloro-2'-oxospiro[1,3-dioxolane-2,3'-indol]-1'(2'H)-yl)acetonitrile. One area of interest is its potential as a treatment for cancer. Further studies are needed to determine the compound's effectiveness in different types of cancer and its potential side effects. Another area of research is the compound's potential as an anti-inflammatory agent. More studies are needed to determine its effectiveness in animal models and potential applications in humans. Additionally, the mechanism of action of (4',7'-dichloro-2'-oxospiro[1,3-dioxolane-2,3'-indol]-1'(2'H)-yl)acetonitrile needs to be further elucidated to better understand its potential applications in medicine.

Synthesis Methods

The synthesis of (4',7'-dichloro-2'-oxospiro[1,3-dioxolane-2,3'-indol]-1'(2'H)-yl)acetonitrile has been achieved using different methods. One of the most common methods involves the reaction of 2-amino-3-chloro-1,4-naphthoquinone with 2-chloroacetonitrile in the presence of a base such as potassium carbonate. The resulting product is then treated with sodium hydroxide to yield the final compound.

Scientific Research Applications

(4',7'-dichloro-2'-oxospiro[1,3-dioxolane-2,3'-indol]-1'(2'H)-yl)acetonitrile has been studied for its potential applications in the field of medicine. It has shown promising results in studies related to its anti-tumor activity, anti-inflammatory effects, and its ability to inhibit the growth of certain bacteria and viruses.